Cas no 351527-77-0 (Separin)

• Product Name: Separin
• CAS No: 351527-77-0
• MF: C₁₉H₁₇NOS
• MW: 307.40938
• CID: 292589
• Update Time: 2024-03-01

Separin Chemical and Physical Properties

Names and Identifiers

• Separin
• Separase

• Inchi： InChI=1S/C19H17NOS/c1-14-6-5-9-17(12-14)20(2)19(22)21-18-11-10-15-7-3-4-8-16(15)13-18/h3-13H,1-2H3
• InChI Key： FUSNMLFNXJSCDI-UHFFFAOYSA-N
• SMILES： CC1C=CC=C(N(C(OC2C=CC3=CC=CC=C3C=2)=S)C)C=1

Computed Properties

• Exact Mass: 307.10321
• Monoisotopic Mass: 307.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.6A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.223
• Melting Point: 110.5-111.5℃
• Boiling Point: 453.4 °C at 760 mmHg
• Flash Point: 228 °C
• Refractive Index: 1.697
• PSA: 12.47
• LogP: 4.94830

Separin Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes